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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylheptane

CAS No.: 61868-27-7

Cat. No.: B15921106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Kovats retention indices for various C11

branched alkanes. The retention index is a critical parameter in gas chromatography (GC) for

the identification of compounds, offering a more stable and transferable value than retention

time alone. By comparing the retention indices of different isomers, researchers can gain

insights into the effects of molecular structure on chromatographic behavior, aiding in the

identification of unknown compounds and the development of analytical methods.

Data Presentation: Retention Indices of C11
Branched Alkanes
The following tables summarize the Kovats retention indices (RI) for a range of C11 branched

alkane isomers on different types of gas chromatography stationary phases. The data has been

compiled from various sources, including the NIST Chemistry WebBook and PubChem. It is

important to note that retention indices can vary slightly depending on the specific experimental

conditions.
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Non-Polar Stationary Phases
Non-polar stationary phases, such as those with a polydimethylsiloxane backbone (e.g., DB-1,

SE-30, OV-101), are commonly used for the separation of non-polar compounds like alkanes.

The retention on these columns is primarily governed by the boiling point of the analytes.
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Compound Name Structure
Stationary Phase
Type

Retention Index
(RI)

n-Undecane CH3(CH2)9CH3 Standard Non-Polar 1100

2-Methyldecane
CH3CH(CH3)

(CH2)7CH3
Standard Non-Polar 1065 - 1073

3-Methyldecane
CH3CH2CH(CH3)

(CH2)6CH3
Standard Non-Polar 1075 - 1080

4-Methyldecane
CH3(CH2)2CH(CH3)

(CH2)5CH3
Standard Non-Polar 1078

5-Methyldecane
CH3(CH2)3CH(CH3)

(CH2)4CH3
Standard Non-Polar 1079

2,2-Dimethyloctane (CH3)3C(CH2)5CH3 Standard Non-Polar 924

3,3-Dimethyloctane
CH3CH2C(CH3)2(CH

2)4CH3
Standard Non-Polar 932 - 943

4,4-Dimethyloctane
CH3(CH2)2C(CH3)2(

CH2)3CH3
Standard Non-Polar 918 - 930

2,3-Dimethylnonane
CH3CH(CH3)CH(CH3

)(CH2)5CH3
Standard Non-Polar 1052 - 1055

2,4-Dimethylnonane
CH3CH(CH3)CH2CH(

CH3)(CH2)4CH3
Standard Non-Polar 1039

3,7-Dimethylnonane
CH3CH2CH(CH3)

(CH2)3CH(CH3)CH3
Standard Non-Polar 1042

2,2,6-Trimethyloctane
(CH3)3CCH2CH2CH2

CH(CH3)CH2CH3

Semi-Standard Non-

Polar
963 - 964

2,4,6-Trimethyloctane

CH3CH(CH3)CH2CH(

CH3)CH2CH(CH3)CH

2CH3

Standard Non-Polar 955

4-Propyloctane
CH3(CH2)3CH(CH2C

H2CH3)(CH2)3CH3

Semi-Standard Non-

Polar
1029

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15921106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Ethyl-2-

methylheptane

CH3CH(CH3)CH(CH2

CH3)(CH2)3CH3
Not Specified 979.1

4-Ethyl-2-

methylheptane

CH3CH(CH3)CH2CH(

CH2CH3)(CH2)2CH3
Standard Non-Polar 907

4-Ethyl-3-

methylheptane

CH3CH2CH(CH3)CH(

CH2CH3)CH2CH3
Standard Non-Polar 935 - 936

3-Ethyl-4-

methylheptane

CH3CH2CH(CH2CH3

)CH(CH3)CH2CH3
Standard Non-Polar 938 - 940

4-Ethyl-4-

methylheptane

CH3(CH2)2C(CH3)

(CH2CH3)CH2CH3
Standard Non-Polar 938

Polar Stationary Phases
Polar stationary phases, such as those containing polyethylene glycol (e.g., Carbowax),

interact more strongly with polarizable or polar compounds. While alkanes are non-polar,

differences in their molecular shape and accessibility of C-H bonds can lead to variations in

retention on polar columns compared to non-polar ones.

Compound Name Structure
Stationary Phase
Type

Retention Index
(RI)

2,4,6-Trimethyloctane

CH3CH(CH3)CH2CH(

CH3)CH2CH(CH3)CH

2CH3

Standard Polar 1058

Experimental Protocols
The determination of Kovats retention indices is a standardized procedure in gas

chromatography. Below is a detailed, representative protocol for the analysis of C11 branched

alkanes. It is important to note that the specific conditions for the data presented in the tables

above may have varied.

Preparation of Standards and Samples
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n-Alkane Standard Mix: A certified reference standard mixture containing a homologous

series of n-alkanes (e.g., C8 to C20) is procured. This mixture is diluted in a high-purity

solvent such as hexane or pentane to a concentration suitable for GC analysis (typically in

the range of 10-100 µg/mL for each component). The range of n-alkanes should bracket the

expected elution of the C11 branched alkanes.

Analyte Samples: The C11 branched alkane isomers are individually dissolved in the same

high-purity solvent to a similar concentration as the n-alkane standards.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used

for the analysis.

Injection: A small volume (typically 1 µL) of the n-alkane standard mix and each C11

branched alkane sample is injected into the GC. For temperature-programmed analysis, it is

common to co-inject the analyte with the n-alkane standard mixture.

Gas Chromatographic Conditions:

Column: A non-polar capillary column (e.g., DB-1, HP-5MS, or equivalent; 30 m x 0.25 mm

I.D., 0.25 µm film thickness) is typically used for alkane analysis.

Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase the temperature at a rate of 5 °C/min to 250 °C.

Final hold: Hold at 250 °C for 5 minutes.

Injector Temperature: 250 °C.

Transfer Line Temperature: 280 °C.
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Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Calculation of Kovats Retention Index
The Kovats retention index (I) is calculated differently for isothermal and temperature-

programmed GC. For the temperature-programmed conditions described above, the following

linear interpolation formula is used:

I = 100 * [n + (t_R(x) - t_R(n)) / (t_R(N) - t_R(n))]

Where:

I is the Kovats retention index.

n is the carbon number of the n-alkane eluting immediately before the analyte of interest.

N is the carbon number of the n-alkane eluting immediately after the analyte of interest.

t_R(x) is the retention time of the analyte.

t_R(n) is the retention time of the n-alkane with carbon number 'n'.

t_R(N) is the retention time of the n-alkane with carbon number 'N'.

Mandatory Visualization
The following diagrams illustrate the key concepts and workflows involved in the comparison of

C11 branched alkane retention indices.
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Workflow for Determining Kovats Retention Index

Sample Preparation

GC-MS Analysis

Data Processing

Comparison

Prepare n-Alkane
Standard Mix

Inject Samples and
Acquire Chromatograms

Prepare C11 Branched
Alkane Samples

Determine Retention
Times (t_R)

Chromatographic Data

Calculate Kovats
Retention Index (I)

t_R values

Compare Retention Indices
of C11 Isomers

RI values

Click to download full resolution via product page

Workflow for determining Kovats retention indices.
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Relationship Between Alkane Structure and Retention Index on Non-Polar Columns

Molecular Structure

Retention Index (RI)

Boiling Point

Retention Index

Directly Proportional
(Higher BP -> Higher RI)

Degree of Branching

Increases BP of isomers with
centrally located branches

Generally Decreases RI
(for isomers of same carbon number)

Molecular Compactness

Decreases BP
(More compact -> Lower BP)

Decreases RI

Click to download full resolution via product page

Alkane structure and retention index relationship.

To cite this document: BenchChem. [A Comparative Guide to Gas Chromatographic
Retention Indices of C11 Branched Alkanes]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15921106/docs#a-comparative-guide-to-gas-
chromatographic-retention-indices-of-c11-branched-alkanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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